Cas no 43061-75-2 (Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl-)

Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl- structure
43061-75-2 structure
Product Name:Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl-
CAS No:43061-75-2
MF:C19H19N2OS
MW:323.431963205338
CID:331501
PubChem ID:170729
Update Time:2025-04-19

Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,2-[2-(acetylphenylamino)ethenyl]-3-ethyl-
    • 2-(2'-ACETANILINO)VINYL-3-ETHYL-BENZOTHIAZOLIUM IODIDE
    • 2-[2-(acetylphenylamino)vinyl]-3-ethylbenzothiazolium
    • 2-[2-[(Acetyl)phenylamino]ethenyl]-3-ethylbenzothiazol-3-ium
    • 2-[2-[(Acetyl)phenylamino]ethenyl]-3-ethylbenzothiazolium
    • Benzothiazolium, 2-[2-(acetylphenylamino)ethenyl]-3-ethyl-
    • N-[2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]-N-phenylacetamide
    • 43061-75-2
    • Inchi: 1S/C19H19N2OS/c1-3-20-17-11-7-8-12-18(17)23-19(20)13-14-21(15(2)22)16-9-5-4-6-10-16/h4-14H,3H2,1-2H3/q+1
    • InChI Key: BGIJLSGWNSIFDW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2[N+](CC)=C1C=CN(C(C)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 450.02600
  • Monoisotopic Mass: 323.121809
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.4
  • XLogP3: 4.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 61.22000
  • LogP: 1.57110
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